Cas no 109905-51-3 (D-threo-Pentitol,1,2:4,5-dianhydro-3-deoxy-)

D-threo-Pentitol,1,2:4,5-dianhydro-3-deoxy- structure
109905-51-3 structure
Product Name:D-threo-Pentitol,1,2:4,5-dianhydro-3-deoxy-
CAS No:109905-51-3
MF:C5H8O2
MW:100.115821838379
CID:128611
PubChem ID:11469046
Update Time:2025-04-18

D-threo-Pentitol,1,2:4,5-dianhydro-3-deoxy- Chemical and Physical Properties

Names and Identifiers

    • D-threo-Pentitol,1,2:4,5-dianhydro-3-deoxy-
    • (R,R)-1,2,4,5-Diepoxypentane
    • (2R)-2-[[(2R)-oxiran-2-yl]methyl]oxirane
    • 109905-51-3
    • SCHEMBL7516360
    • Inchi: 1S/C5H8O2/c1(4-2-6-4)5-3-7-5/h4-5H,1-3H2/t4-,5-/m1/s1
    • InChI Key: HCPAOTGVQASBMP-RFZPGFLSSA-N
    • SMILES: O1C[C@H]1C[C@@H]1CO1

Computed Properties

  • Exact Mass: 100.05244
  • Monoisotopic Mass: 100.052
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 2
  • Complexity: 72.1
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 25.1A^2
  • XLogP3: 0

Experimental Properties

  • PSA: 25.06

D-threo-Pentitol,1,2:4,5-dianhydro-3-deoxy- Related Literature

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